Cas no 898455-64-6 (2,4-dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide)

2,4-Dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide is a specialized sulfonamide derivative featuring a quinazolinone core. Its molecular structure combines a 2,4-dimethylbenzenesulfonamide moiety with a 2-methyl-3,4-dihydroquinazolin-4-one group, offering potential utility in medicinal chemistry and pharmaceutical research. The compound's design may confer enhanced binding affinity or selectivity toward biological targets, particularly in enzyme inhibition or receptor modulation. Its sulfonamide linkage and heterocyclic framework suggest possible applications in the development of therapeutic agents, such as kinase inhibitors or anti-inflammatory compounds. The presence of both lipophilic and hydrogen-bonding functionalities could improve pharmacokinetic properties. Further investigation is required to fully elucidate its biological activity and synthetic applications.

2,4-dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide structure

898455-64-6 structure

Product Name:2,4-dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide

CAS No:898455-64-6

MF:C₂₃H₂₁N₃O₃S

MW:419.49614405632

CID:5484506

Update Time:2025-05-20

2,4-dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 2,4-dimethyl-N-[4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzenesulfonamide
- 2,4-dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide
- Inchi： 1S/C23H21N3O3S/c1-15-8-13-22(16(2)14-15)30(28,29)25-18-9-11-19(12-10-18)26-17(3)24-21-7-5-4-6-20(21)23(26)27/h4-14,25H,1-3H3
- InChI Key： MMFCIJQDKGCTMS-UHFFFAOYSA-N
- SMILES： C1(S(NC2=CC=C(N3C(=O)C4=C(N=C3C)C=CC=C4)C=C2)(=O)=O)=CC=C(C)C=C1C

2,4-dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2639-0034-2μmol	2,4-dimethyl-N-[4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzene-1-sulfonamide	898455-64-6	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2639-0034-5μmol	2,4-dimethyl-N-[4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzene-1-sulfonamide	898455-64-6	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2639-0034-10μmol	2,4-dimethyl-N-[4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzene-1-sulfonamide	898455-64-6	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2639-0034-20μmol	2,4-dimethyl-N-[4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzene-1-sulfonamide	898455-64-6	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2639-0034-1mg	2,4-dimethyl-N-[4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzene-1-sulfonamide	898455-64-6	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2639-0034-2mg	2,4-dimethyl-N-[4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzene-1-sulfonamide	898455-64-6	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2639-0034-3mg	2,4-dimethyl-N-[4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzene-1-sulfonamide	898455-64-6	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2639-0034-4mg	2,4-dimethyl-N-[4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzene-1-sulfonamide	898455-64-6	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2639-0034-5mg	2,4-dimethyl-N-[4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzene-1-sulfonamide	898455-64-6	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2639-0034-10mg	2,4-dimethyl-N-[4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl]benzene-1-sulfonamide	898455-64-6	90%+	10mg	$79.0	2023-05-16

2,4-dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
3. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
4. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
5. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831

Related Categories

Additional information on 2,4-dimethyl-N-4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenylbenzene-1-sulfonamide

2,4-Dimethyl-N-(4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl)benzene-1-sulfonamide (CAS No. 898455-64-6)

The compound 2,4-dimethyl-N-(4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl)benzene-1-sulfonamide (CAS No. 898455-64-6) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule is composed of a benzene ring substituted with methyl groups at positions 2 and 4, a sulfonamide group at position 1, and a quinazolinone moiety attached via an N-substituted phenyl group. These structural elements contribute to its stability, bioavailability, and potential therapeutic applications.

Recent studies have highlighted the importance of quinazolinone derivatives in drug discovery, particularly in the development of kinase inhibitors. The quinazolinone moiety in this compound is known to exhibit strong binding affinity towards various protein kinases, making it a valuable scaffold for anti-cancer drug design. The sulfonamide group, on the other hand, enhances the molecule's solubility and metabolic stability, which are critical factors for drug efficacy in vivo.

The synthesis of 2,4-dimethyl-N-(4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl)benzene-1-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the quinazolinone ring through cyclization reactions and the subsequent substitution at the phenyl ring to introduce the sulfonamide group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for preclinical studies.

Preclinical evaluations of this compound have demonstrated its potent inhibitory activity against several oncogenic kinases, including Aurora kinases and CDKs (cyclin-dependent kinases). These findings suggest that the compound could serve as a lead molecule for the development of targeted therapies in oncology. Furthermore, studies on its pharmacokinetic profile indicate favorable absorption and distribution properties, which are essential for effective drug delivery.

In addition to its therapeutic potential, 2,4-dimethyl-N-(4-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl)benzene-1-sulfonamide has also been explored for its role in other therapeutic areas such as inflammation and neurodegenerative diseases. Its ability to modulate multiple signaling pathways makes it a versatile candidate for diverse biomedical applications.

As research on this compound continues to advance, there is growing interest in understanding its mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to elucidate how the compound interacts with its target proteins. These insights will be crucial for refining its structure further and improving its therapeutic index.

In conclusion, 2,4-dimethyl-N-(4-(2-methyl-4 oxo 3 4 dihydro quinazolin 3 yl)phenyl)benzene 1 sulfonamide (CAS No. 898455676) represents a promising lead compound in medicinal chemistry with broad applications in drug development. Its unique combination of structural features and pharmacological properties positions it as a valuable asset in the pursuit of novel therapeutic agents.